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Compound of Interest

Compound Name: 4-Mma-nbome

Cat. No.: B15293131

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-methoxy-N-methyl-N-(2-methoxybenzyl)-amphetamine (4-MMA-NBOMe) is a synthetic
compound structurally classified as a phenethylamine and amphetamine derivative.[1][2] As a
member of the NBOMe class of psychoactive substances, it is characterized by an N-(2-
methoxybenzyl) substitution on the amine group of the amphetamine backbone. This technical
guide provides a comprehensive summary of the currently available scientific information on 4-
MMA-NBOMe, with a focus on its chemical identity and analytical characterization. It is
important to note that the physiological and toxicological properties of this compound are
largely unknown, and it is primarily available as an analytical reference standard for research
and forensic applications.[1][2]

Chemical and Physical Data

The fundamental chemical and physical properties of 4-MMA-NBOMe are summarized in the
table below. This information is crucial for the accurate identification and handling of the
compound in a laboratory setting.
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Identifier

Value

Reference

CAS Number

2703178-01-0

[1](21[3]

Molecular Formula

C19H25NO (Free Base)

[4]

C19H25NO * HCI
(Hydrochloride)

[1](2]

Molecular Weight

283.4 g/mol (Free Base)

[4]

319.9 g/mol (Hydrochloride)

[1](2]

Formal Name

N-[(2-methoxyphenyl)methyl]-
N,a,4-trimethyl-
benzeneethanamine,

monohydrochloride

[1]

N-(ortho-methoxybenzyl)-4-

Synonyms 1][2
ynony Methylmethamphetamine izl
Purity >98% [1]
Formulation Crystalline solid [1]

Solubility Data

The solubility of 4-MMA-NBOMe hydrochloride in various solvents has been reported,

providing essential information for the preparation of stock solutions for in vitro and in vivo

studies.
Solvent Solubility Reference
Dimethylformamide (DMF) 30 mg/mL [11[2]
Dimethyl sulfoxide (DMSO) 30 mg/mL [1112]
Ethanol 20 mg/mL [1][2]
Methanol 1 mg/mL [1]
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]
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Experimental Protocols

Detailed experimental protocols for the biological activity of 4-MMA-NBOMe are not available in
published scientific literature. The primary research conducted on this compound has focused
on its analytical characterization. The methodologies employed in the seminal study by
Westphal et al. (2016) for the identification and structural elucidation of 4-MMA-NBOMe are
summarized below.

Analytical Characterization

The analytical characterization of 4-MMA-NBOMe was first described in a 2016 publication in
Drug Testing and Analysis. The study utilized a combination of mass spectrometry (MS),
infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy to definitively
identify the compound.

Note: The full, detailed experimental parameters are contained within the cited publication.
Researchers should refer to the original article for specific instrument settings and analytical
conditions.

Biological Activity and Signaling Pathways

There is currently no published research detailing the pharmacological, physiological, or
toxicological properties of 4-MMA-NBOMe. As such, information regarding its mechanism of
action, potential signaling pathways, and biological effects in living organisms is not available.
Compounds of the NBOMe class are generally known to be potent agonists of the serotonin 5-
HT2A receptor. However, the specific receptor binding affinity and functional activity of 4-MMA-
NBOMe have not been reported.

Structural Classification

To visualize the chemical relationships of 4-MMA-NBOMe, the following diagram illustrates its
classification as a substituted amphetamine.
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Substituted Amphetamine

Specific substitutions:
- 4-methyl on phenyl ring
- N-methyl
- N-(2-methoxybenzyl)

Y

4-MMA-NBOMe
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Structural hierarchy of 4-MMA-NBOMe.

Conclusion
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4-MMA-NBOMe is a novel psychoactive substance for which there is a significant lack of
pharmacological and toxicological data. The available information is limited to its chemical
identity and analytical characterization. This technical guide serves to summarize the existing
knowledge for the scientific community. Further research is imperative to understand the
biological effects and potential risks associated with this compound. Professionals in drug
development and related fields should exercise caution and rely on the established analytical
data for its identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-MMA-NBOMe: A Technical Overview of a Novel
Psychoactive Substance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293131#4-mma-nbome-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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